2-Butyl-5-nitrobenzofuran

• IUPAC Name: 2-butyl-5-nitro-1-benzofuran
• InChI: InChI=1S/C12H13NO3/c1-2-3-4-11-8-9-7-10(13(14)15)5-6-12(9)16-11/h5-8H,2-4H2,1H3
• InChI Key: XGAJABPTUOLUAE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC2=C(O1)C=CC(=C2)[N+](=O)[O-]
• Molecular Formula: C12H13NO3
• DSSTOX Substance ID: DTXSID40431576
• Molecular Weight: 219.24 g/mol
• CAS RN: 133238-87-6

Description

2-Butyl-5-nitrobenzofuran is a derivative of Dronedarone, a drug used for the treatment of atrial fibrillation and atrial flutter in patients who have suffered cardiac arrhythmias.

Synthesis Analysis

Several methods have been proposed for the synthesis of 2-Butyl-5-nitrobenzofuran. One method starts with 2-hydroxyl phenylacetic acid, which is synthesized through dehydration and nitrification to 5-nitrobenzofuran-2-one. This is then acylated by valeryl chloride to get 3-(1-hydroxypentylidene)-5-nitrobenzofuran-2-one. Finally, decarboxylation and rearrangement yield 2-butyl-5-nitrobenzofuran. Another method involves a Pd-Cu catalyzed microwave-assisted Sonogashira coupling reaction.

Physical And Chemical Properties Analysis

2-Butyl-5-nitrobenzofuran has a molecular weight of 219.24 g/mol. It has a XLogP3-AA value of 3.9, indicating its lipophilicity. It has no hydrogen bond donors but has 3 hydrogen bond acceptors. It has 3 rotatable bonds. Its exact mass and monoisotopic mass are both 219.08954328 g/mol. Its topological polar surface area is 59 Ų. It has 16 heavy atoms and its complexity is 251.

Scientific Research Applications

Pharmaceutical Applications

. Its structural scaffold is crucial in the development of medications that help manage irregular heartbeats.

Biological Activities

Benzofuran derivatives, including 2-Butyl-5-nitrobenzofuran, exhibit a wide range of biological activities. . These compounds are valuable in the development of new treatments for various diseases.

Pharmacological Activities

. Their diverse effects make them a focus of drug discovery research.

Cytotoxicity

.

Organic Materials

Some benzofuran derivatives are used as organic materials due to their optical and electronic properties. .

Synthesis Methods

Novel methods for constructing benzofuran rings have been discovered, including unique free radical cyclization cascades. .

Safety and Hazards

When handling 2-Butyl-5-nitrobenzofuran, it is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use of personal protective equipment and ensuring adequate ventilation is recommended. All sources of ignition should be removed and personnel should be evacuated to safe areas.

Mechanism of Action

Target of Action

2-Butyl-5-nitrobenzofuran is a key intermediate in the preparation of the anti-arrhythmic drug, dronedarone hydrochloride . Dronedarone is used for the treatment of atrial fibrillation and atrial flutter in patients whose hearts have either returned to normal rhythm or who undergo drug therapy or electric shock treatment to maintain normal rhythm .

Result of Action

Its synthesis contributes to the formation of dronedarone, an anti-arrhythmic drug .

Action Environment

The action environment of 2-Butyl-5-nitrobenzofuran is primarily in the chemical reactions involved in the synthesis of dronedarone. The efficiency and stability of these reactions can be influenced by various factors such as temperature, pH, and the presence of other reactants .

Synthesis routes and methods I

Procedure details

23.4 g of 2-(2-formyl-4-nitro-phenoxy)hexanoic acid and 2.3 g of potassium carbonate were charged into a 200 ml reactor containing 80 g of acetic anhydride.

Synthesis routes and methods II

Procedure details

300 mg of 2-(n-butyl)-5-nitro-2,3-dihydrobenzofuran-3-ol were introduced into ethanol in a 50 ml flask, and 1 ml of concentrated sulphuric acid was added. The mixture was then heated to reflux for 4 hours. After cooling, 10 ml of water were added, the ethanol was distilled off, and the mixture was extracted with dichloromethane. Washing of the organic phase with sodium bicarbonate solution, drying over sodium sulphate and removal of the solvent in vacuo resulted in 220 mg (80% of theory) of 2-(n-butyl)-5-nitrobenzofuran as yellow oil.

Q & A

Q1: What are the common synthetic routes for 2-Butyl-5-nitrobenzofuran?

A: Several synthetic approaches exist for 2-Butyl-5-nitrobenzofuran. One method involves reacting 5-nitro-3H-benzofuran-2-one with pentanoic anhydride and a salt of pentanoic acid, followed by acidification and isolation of the product, 3-(1-hydroxy-pentylidene)-5-nitro-3H-benzofuran-2-one. This intermediate can be converted to 2-Butyl-5-nitrobenzofuran through hydrolysis, decarboxylation, and cyclization by heating in an acidic medium. [] An alternative method utilizes 2-butyl-5-nitrobenzofuran hydrochloride as a starting material. []

Q2: How is 2-Butyl-5-nitrobenzofuran utilized in Dronedarone synthesis?

A: 2-Butyl-5-nitrobenzofuran serves as a key starting material in the multi-step synthesis of Dronedarone. One synthetic pathway involves a Friedel-Crafts acylation of 2-Butyl-5-nitrobenzofuran with anisoyl chloride, followed by demethylation, condensation with 1-chloro-3-dibutil.amino-propane, hydrogenation, and finally, reaction with methanesulfonyl chloride to yield Dronedarone. [] Another approach involves Friedel-Crafts acylation with p-chloropropoxybenzoyl chloride, reaction with dibutylamine, palladium carbon catalytic hydrogenation, mesylation, and hydrochloride formation to obtain Dronedarone hydrochloride. []

Q3: Are there any alternative approaches to synthesizing Dronedarone that involve 2-Butyl-5-nitrobenzofuran derivatives?

A: Research highlights an alternative approach to synthesizing a 2-n-butyl-5-nitrobenzofuran derivative, which acts as a key starting material for Dronedarone hydrochloride. [] This suggests ongoing efforts to optimize and explore new synthetic routes for Dronedarone using 2-Butyl-5-nitrobenzofuran derivatives.